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Compound of Interest

Compound Name: (2-Methyloxetan-2-yl)methanol

Cat. No.: B1274435

An In-depth Technical Guide to the Safety, Handling, and Storage of (2-Methyloxetan-2-
yl)methanol

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the available safety, handling, and storage
guidelines for (2-Methyloxetan-2-yl)methanol (CAS No: 305347-21-1, alternate CAS No:
61266-71-5). Due to the limited publicly available data for this specific compound, this
document combines information from supplier safety data sheets, data on structurally related
compounds, and general best practices for handling laboratory chemicals with similar functional
groups.

Chemical and Physical Properties

Quantitative data for (2-Methyloxetan-2-yl)methanol is not extensively documented in publicly
accessible sources. The following table summarizes the available information. For context, data
for the structurally different but related compound, (2-methyloxiran-2-yl)methanol, is included to
provide a general idea of the expected properties of a small, cyclic ether with a methanol

group.
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(2-methyloxiran-2-
(2-Methyloxetan-2-
Property yl)methanol (for Source
yl)methanol .
comparison)

Molecular Formula C5H1002 C4H802 [1]
Molecular Weight 102.13 g/mol 88.11 g/mol [1]
. , 157.8 £ 8.0 °C at 760
Boiling Point 141.8 °C [1]
mmHg
Flash Point Not Available 62.8 °C
Density Not Available 1.084 g/cm3

Hazard Identification and Classification

Based on information from chemical suppliers, [(2R)-2-Methyloxetan-2-yllmethanol is classified

with the following hazards:

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H332: Harmful if inhaled.

The signal word for this compound is Warning.

Safety and Handling Precautions

Given the hazard classifications, the following handling procedures are recommended. These
are based on general principles for handling hazardous laboratory chemicals.

Personal Protective Equipment (PPE)

A diagrammatic representation of the recommended PPE is provided below.
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Personal Protective Equipment (PPE)
Safety Goggles or Face Shield
Always Wear (conforming to EN166 or NIOSH standards)
A

Always Wear > Chemical-Resistant Gloves

(e.g., Nitrile, Neoprene)

Researcher 7
Always Wear : :
Laboratory Coat or Chemical-Resistant Apron
Mandatory

Click to download full resolution via product page

Caption: Recommended Personal Protective Equipment (PPE).

Engineering Controls

* Work with (2-Methyloxetan-2-yl)methanol should be conducted in a well-ventilated
laboratory, preferably within a chemical fume hood to minimize inhalation exposure.

* An eyewash station and safety shower must be readily accessible in the work area.

General Hygiene Practices

* Avoid contact with skin, eyes, and clothing.
* Do not eat, drink, or smoke in the laboratory.

e Wash hands thoroughly after handling the chemical.
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* Remove contaminated clothing and wash it before reuse.

Storage Guidelines

Proper storage is crucial to maintain the integrity of the compound and ensure safety.
o Store in a tightly closed container in a cool, dry, and well-ventilated area.

» Keep away from heat, sparks, open flames, and other ignition sources.

e Store in an inert atmosphere.

e Avoid contact with strong oxidizing agents and strong acids, as oxetanes can be unstable
under acidic conditions.

The logical workflow for safe storage is illustrated in the following diagram:
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Receiving (2-Methyloxetan-2-yl)methanol

Inspect Container for Damage or Leaks

'

Verify Correct Labeling

’Esignated Storage Are)a‘

Cool, Dry, Well-Ventilated,
Away from Ignition Sources and Incompatibles

'

Store Under Inert Atmosphere

Click to download full resolution via product page

Caption: Logical workflow for safe storage.

Experimental Protocols

Detailed experimental protocols for the synthesis or handling of (2-Methyloxetan-2-
yl)methanol are not readily available in the searched literature. However, a general workflow
for a hypothetical experiment involving this compound is provided below. This workflow is
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based on standard laboratory procedures for handling liquid reagents with similar hazard

profiles.

Preparation

Review Safety Data Sheet

:

Don Appropriate PPE

:

Prepare Chemical Fume Hood

EXE%ltiOD

Transfer (2-Methyloxetan-2-yl)methanol
in Fume Hood

Perform Reaction Under
Inert Atmosphere (if required)

Monitor Reaction Progress

Quench Reaction (if necessary)

Dispose of Waste in
Appropriate Labeled Containers

Decontaminate Glassware and Work Area
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Caption: General experimental workflow.

Toxicological Information

Specific toxicological data such as LD50 or LC50 values for (2-Methyloxetan-2-yl)methanol
are not available in the searched sources. The hazard statements indicate that the compound
is harmful through ingestion and inhalation and causes skin and eye irritation. The toxicological
properties have not been fully investigated. As with any chemical with limited toxicological data,
it should be handled with a high degree of caution, assuming it to be potentially toxic.

First Aid Measures
In case of exposure, follow these first aid measures and seek immediate medical attention:

« |If Swallowed: Rinse mouth. Do NOT induce vomiting. Call a POISON CENTER or
doctor/physician.

« If on Skin: Remove immediately all contaminated clothing. Rinse skin with water/shower. If
skin irritation occurs, get medical advice/attention.

 If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present
and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.

« If Inhaled: Remove person to fresh air and keep comfortable for breathing. Call a POISON
CENTER or doctor/physician if you feel unwell.

Fire-Fighting Measures

Suitable Extinguishing Media: Use dry chemical, carbon dioxide (CO2), alcohol-resistant

foam, or water spray.

Unsuitable Extinguishing Media: Do not use a heavy water stream.

Specific Hazards: In case of fire, toxic fumes may be formed.

Protective Equipment: Wear self-contained breathing apparatus and full protective clothing.
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Accidental Release Measures

o Personal Precautions: Ensure adequate ventilation. Wear appropriate personal protective
equipment (see Section 3.1). Avoid breathing vapors, mist, or gas.

o Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let
product enter drains.

e Methods for Containment and Cleaning Up: Absorb with inert material (e.g., sand,
vermiculite) and place in a suitable container for disposal.

Disclaimer: This document is intended for informational purposes only and is based on the
limited data available. It is not a substitute for a comprehensive Safety Data Sheet (SDS)
provided by the manufacturer. Always consult the most current SDS for (2-Methyloxetan-2-
yl)methanol before handling this chemical. All laboratory work should be conducted by trained
professionals in accordance with established safety protocols and regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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